Cas no 946373-26-8 (N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-propoxybenzene-1-sulfonamide)

• Product Name: N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-propoxybenzene-1-sulfonamide
• CAS No: 946373-26-8
• MF: C₂₃H₃₀N₂O₄S
• MW: 430.560305118561
• CID: 6263362
• PubChem ID: 16927676
• Update Time: 2025-07-09

N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-propoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-propoxybenzene-1-sulfonamide
• N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-propoxybenzenesulfonamide
• 946373-26-8
• N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]-4-propoxybenzenesulfonamide
• AKOS024645524
• N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]-4-propoxybenzene-1-sulfonamide
• F2385-0456

• Inchi： 1S/C23H30N2O4S/c1-4-15-29-20-7-9-21(10-8-20)30(27,28)24-19-6-11-22-18(16-19)5-12-23(26)25(22)14-13-17(2)3/h6-11,16-17,24H,4-5,12-15H2,1-3H3
• InChI Key： PJXNHNDRZMBTRS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCC)(NC1C=CC2=C(C=1)CCC(N2CCC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 430.19262862g/mol
• Monoisotopic Mass: 430.19262862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.1Ų

Additional information on N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-propoxybenzene-1-sulfonamide

Compound CAS No. 946373-26-8: N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-propoxybenzene-1-sulfonamide

The compound with CAS No. 946373-26-8, known as N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-propoxybenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in targeting specific molecular pathways, making it a candidate for therapeutic applications.

The chemical structure of this compound is characterized by a sulfonamide group attached to a benzene ring substituted with a propoxy group at the para position. The quinoline moiety, which is partially hydrogenated (tetrahydroquinoline), contains a ketone group at the 2-position and an N-substituted side chain derived from 3-methylbutyl. This combination of functional groups contributes to the compound's stability and bioavailability.

Recent research has focused on the biological activity of this compound. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical data indicate that this compound may exhibit selective activity against certain cancer cell lines, making it a promising candidate for oncology drug development.

The synthesis of N-1-(3-methylbutyl)-2-oxo-tetrahydroquinolin derivatives has been optimized through advanced organic chemistry techniques. Researchers have employed catalytic asymmetric synthesis to enhance the enantioselectivity of the product, which is crucial for pharmacological applications. Furthermore, the incorporation of the sulfonamide group has been shown to improve solubility and pharmacokinetic properties.

In terms of therapeutic applications, this compound has shown potential in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Its ability to modulate cytokine production and reduce oxidative stress highlights its anti-inflammatory profile. Additionally, ongoing studies are exploring its role in neurodegenerative diseases, where inflammation plays a significant role.

The safety profile of this compound has been evaluated in acute and subchronic toxicity studies. Results indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. These findings support its potential for further development into a clinical candidate.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies have revealed strong interactions with key residues in the active sites of target enzymes, providing insights into its mechanism of action.

In conclusion, N-1-(3-methylbutyl)-2-oxo-tetrahydroquinolin derivatives represent a novel class of compounds with diverse biological activities and therapeutic potential. Continued research into their structure-function relationships and pharmacological profiles will undoubtedly pave the way for innovative treatments in various disease areas.